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Compound of Interest

Compound Name: Peg(2000)-C-dmg

Cat. No.: B15573933 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory practices is paramount. This guide provides immediate, essential safety and

logistical information for handling 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-

2000, commonly known as PEG(2000)-C-DMG. Adherence to these protocols is critical for

minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
When handling PEG(2000)-C-DMG, the use of appropriate personal protective equipment is

mandatory to prevent skin contact, eye contact, and inhalation.[1][2] The toxicological

properties of this compound are not fully known, and it should be handled with care as a

potentially hazardous material.[2]
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PPE Category Item Specification

Eye Protection Safety Goggles or Glasses

Must be worn as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166 to protect

from dust and splashes.[3]

Hand Protection Chemical-Resistant Gloves

The glove material must be

impermeable and resistant to

the product. Due to a lack of

specific testing data, select

gloves based on general

chemical resistance.

Body Protection Protective Clothing

Wear appropriate protective

clothing, such as a lab coat or

coveralls, to prevent skin

exposure.

Respiratory Protection Air-Purifying Respirator

While not always required

under normal use with

adequate ventilation, a

NIOSH-approved respirator

should be used if dust or

aerosols are generated. Use in

a well-ventilated area is

crucial.

Standard Operating Procedure for PEG(2000)-C-
DMG
The following workflow outlines the necessary steps for safely handling PEG(2000)-C-DMG
from receipt to disposal.
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Preparation

Handling

Post-Handling & Disposal

Designate Handling Area
Ensure good ventilation and access to an eyewash station and safety shower.

Gather Required PPE
(Safety goggles, chemical-resistant gloves, lab coat).

Review Safety Data Sheet (SDS)
Familiarize with hazards and emergency procedures.

Weighing
Handle as a solid. Avoid creating dust. Use a chemical fume hood if possible.

Proceed to Handling

Dissolution
Dissolve in an appropriate solvent (e.g., ethanol, DMSO, DMF) purged with an inert gas.

Decontaminate Work Area
Clean surfaces and equipment thoroughly after use.

After Experiment

Dispose of Waste
Dispose of unused material and contaminated supplies according to institutional and local regulations.

Remove PPE
Remove gloves and other PPE, and wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Standard operating procedure for handling PEG(2000)-C-DMG.
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Procedural Steps and Safety Protocols
1. Preparation and Precautionary Measures

Ventilation: Always handle PEG(2000)-C-DMG in a well-ventilated area. For procedures that

may generate dust or aerosols, use a chemical fume hood.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible.

Review Documentation: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS).

2. Handling the Compound

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

as well as inhalation of the solid powder.

Weighing: When weighing the solid material, minimize the creation of dust.

Dissolving: PEG(2000)-C-DMG is a crystalline solid that can be dissolved in organic solvents

such as ethanol, dimethyl formamide (DMF), and DMSO. When preparing solutions, it is

recommended to purge the solvent with an inert gas.

3. First Aid Measures

If Inhaled: Move the individual to fresh air. If breathing becomes difficult, seek medical

attention.

On Skin: Wash the affected area thoroughly with plenty of soap and water.

In Eyes: Rinse the eyes for several minutes with running water. If irritation persists, consult a

physician.

If Swallowed: Rinse the mouth with water and seek medical advice. Do NOT induce

vomiting.

4. Storage and Disposal
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Storage: Store PEG(2000)-C-DMG at -20°C in a tightly sealed container.

Disposal: Dispose of waste materials in accordance with all applicable federal, state, and

local environmental regulations. Smaller quantities may potentially be disposed of with

household waste, but always confirm with your institution's guidelines. Contaminated

packaging should also be disposed of according to official regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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